Cas no 49694-20-4 (1,4-b-D-Xylopentaose)

1,4-β-D-Xylopentaose is a well-defined oligosaccharide consisting of five xylose units linked by β(1→4) glycosidic bonds. This compound serves as a valuable tool in glycobiology research, particularly for studying xylanase enzyme activity and hemicellulose degradation mechanisms. Its high purity and structural homogeneity make it suitable for use as a standard in analytical applications, such as HPLC and mass spectrometry. Additionally, 1,4-β-D-Xylopentaose is employed in substrate specificity assays and the development of enzymatic pathways for biomass conversion. Its well-characterized structure ensures reproducibility in experimental studies, supporting investigations into plant cell wall biosynthesis and carbohydrate metabolism. The compound is typically supplied as a lyophilized powder for enhanced stability and ease of handling.

1,4-b-D-Xylopentaose structure

Product Name:1,4-b-D-Xylopentaose

CAS No:49694-20-4

MF:C₂₅H₄₂O₂₁

MW:678.588390827179

CID:932674

Update Time:2025-05-28

1,4-b-D-Xylopentaose Chemical and Physical Properties

Names and Identifiers

- D-Xylose, O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-
- D-Xylose
- XYLOPENTAOSE
- O-XPE
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-Dihydroxy-6-[(3R,4R,5R)-4,5,6-t
- 1,4-b-D-Xylopentaose
- D-Xylose, O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-
- 4)-D-xylose
- O-beta-D-Xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-D-xylose
- Xylopentaose - 10mg
- D-Xylose, O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-
- 1,4-β-D-Xylopentaose
- Xylopentaose USP/EP/BP
- Inchi： 1S/C25H42O21/c26-6-1-39-22(17(33)11(6)27)44-8-3-41-24(19(35)13(8)29)46-10-5-42-25(20(36)15(10)31)45-9-4-40-23(18(34)14(9)30)43-7-2-38-21(37)16(32)12(7)28/h6-37H,1-5H2
- InChI Key： LFFQNKFIEIYIKL-UHFFFAOYSA-N
- SMILES： OC1C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)OC5)OC4)OC3)OC2)OC1

Computed Properties

Exact Mass: 678.22185834 g/mol
Monoisotopic Mass: 678.22185834 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 21
Heavy Atom Count: 46
Rotatable Bond Count: 8
Complexity: 965
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 678.6
XLogP3: -8.6
Topological Polar Surface Area: 326

Experimental Properties

Color/Form: No data available
Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 240-242 ºC
Boiling Point: 415.5±38.0 °C at 760 mmHg
Flash Point: 219.2±23.3 °C
Solubility: Soluble (190 g/l) (25 º C),
Specific Rotation: -62.4 º (c=1% in H2O)
pka: 12.40±0.20(Predicted)

1,4-b-D-Xylopentaose Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Please store the product under the recommended condition sin the description

1,4-b-D-Xylopentaose Pricemore >>

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